Cas no 504-13-2 ((2E,4S,6S)-2,4,6-trimethyltetracos-2-enoic acid)

504-13-2 structure
Product name:(2E,4S,6S)-2,4,6-trimethyltetracos-2-enoic acid
(2E,4S,6S)-2,4,6-trimethyltetracos-2-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2E,4S,6S)-2,4,6-trimethyltetracos-2-enoic acid
- (2E,4S,6S)-2,4-trimethyltetracos-2-enoic acid
- (4S,6S)-2,4,6-trimethyl-tetracos-2t-enoic acid
- (4S,6S)-2,4,6-Trimethyl-tetracos-2t-ensaeure
- 2,4,6-Trimethyl-2-tetracosenoic acid
- C27-Mycolipensaeure
- C27-Phthiensaeure
- L-erythro-2,4,6-Trimethyl-tetracos-2t-ensaeure
- 2,4,6-TRIMETHYLTETRACOS-2-ENOIC ACID
- DTXSID701316578
- Mycolipenic acid
- 504-13-2
-
- Inchi: InChI=1S/C27H52O2/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-24(2)22-25(3)23-26(4)27(28)29/h23-25H,5-22H2,1-4H3,(H,28,29)/b26-23+
- InChI Key: SJZUAPDAKBPNQS-WNAAXNPUSA-N
- SMILES: CCCCCCCCCCCCCCCCCCC(C)CC(C)\C=C(/C)C(O)=O
Computed Properties
- Exact Mass: 408.396730897Da
- Monoisotopic Mass: 408.396730897Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 29
- Rotatable Bond Count: 21
- Complexity: 399
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 37.3Ų
- XLogP3: 12.3
(2E,4S,6S)-2,4,6-trimethyltetracos-2-enoic acid Related Literature
-
1. 602. Experiments on the synthesis of mycolipenic acid. Part IA. S. Bailey,N. Polgar,Robert Robinson J. Chem. Soc. 1953 3031
-
2. Constituents of the lipids of tubercle bacilli. Part IV. Mycoceranic acidN. Polgar J. Chem. Soc. 1954 1011
-
Wangbin Wu,Weidi Cao,Linfeng Hu,Zhishan Su,Xiaohua Liu,Xiaoming Feng Chem. Sci. 2019 10 7003
-
Kai Li,Jialu He,Yue Zhao,Congqing Zhu Inorg. Chem. Front. 2023 10 5622
-
5. 386. Synthesis of mycolipenic acidD. J. Millin,N. Polgar J. Chem. Soc. 1958 1902
504-13-2 ((2E,4S,6S)-2,4,6-trimethyltetracos-2-enoic acid) Related Products
- 2171962-60-8(3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobicyclo2.2.1heptane-2-carboxylic acid)
- 2227686-67-9((3R)-3-hydroxy-3-(2-hydroxy-4-methoxyphenyl)propanoic acid)
- 15986-81-9(2-Isopropyl-3-methylpyrazine)
- 1248098-43-2(4-(3,5-Dimethylpiperazin-1-yl)benzonitrile)
- 1805088-65-6(4-(Aminomethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-acetonitrile)
- 1351609-33-0(2-(4-fluorophenyl)sulfanyl-1-{2-4-(trifluoromethyl)phenylmorpholin-4-yl}ethan-1-one)
- 2877751-60-3(4-[(1-{5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}azetidin-3-yl)oxy]pyridine-2-carbonitrile)
- 90742-94-2((S)-3-Isopropylamino-1,2-propanediol)
- 1934804-21-3((1,2-oxazol-3-yl)methanesulfonyl fluoride)
- 1361547-76-3(2,4,5-Tris(2,4,6-trichlorophenyl)pyridine)
Recommended suppliers
Hubei Henglvyuan Technology Co., Ltd
Gold Member
CN Supplier
Bulk
pengshengyue
Gold Member
CN Supplier
Bulk

Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Shanghai Xinsi New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
